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Compound of Interest

Compound Name: H-HIS-TYR-OH

CAS No.: 35979-00-1

Cat. No.: B1582127

Get Quote

Technical Guidance for Laboratory Safety & Compliance

Executive Summary
H-His-Tyr-OH (L-Histidyl-L-Tyrosine) is a dipeptide generally classified as non-hazardous

under GHS standards for acute toxicity. However, in a professional research environment,

"non-hazardous" does not imply "drain-safe."

The Core Directive: Adopt a Zero-Discharge Policy. Regardless of calculated toxicity, all

peptide waste should be containerized and routed through your facility’s chemical waste

management stream (usually incineration). This protocol mitigates regulatory ambiguity,

prevents potential bio-accumulation issues, and protects your facility’s wastewater permit

status.

Chemical Profile & Hazard Assessment
Understanding the physicochemical properties of H-His-Tyr-OH is the first step in determining

the correct waste stream.
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Property Data Relevance to Disposal

Chemical Name L-Histidyl-L-Tyrosine
Dipeptide; generally

biodegradable.

CAS Number 35979-00-1
Use for waste

manifesting/inventory.

Molecular Weight 318.33 g/mol N/A

Solubility Moderate (Water/Acid)

Tyrosine residues can limit

solubility in neutral pH; often

requires acidic buffers.

pKa Values ~6.0 (His), ~10.1 (Tyr)

Zwitterionic behavior affects

solubility in aqueous waste

streams.

Reactivity Chlorine Sensitive

CRITICAL: Histidine residues

react with hypochlorite (bleach)

to form chloramines.

The "Hidden" Hazard: Chemical Compatibility
While the peptide itself is low-toxicity, the Histidine (His) residue presents a specific

compatibility risk.

Do NOT mix with Bleach: Treating Histidine-containing waste with bleach (sodium

hypochlorite) can generate reactive chloramines or

-cyanoalanine derivatives.

Protocol: Use non-chlorine-based disinfectants (e.g., quaternary ammoniums) or simple

solvent decontamination if sterilization is required before disposal.

Decision Logic: Waste Stream Segregation
Effective disposal relies on segregating the peptide based on its matrix (what it is dissolved in),

rather than the peptide itself.
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Waste Generation:
H-His-Tyr-OH

Determine Physical State

Solid Waste
(Powder/Spill Debris) Liquid Waste

Containerize: Solid Chem Waste
Label: 'Non-Hazardous Peptide' Identify Solvent Matrix

Aqueous Buffer
(PBS, Water, Tris)

Organic Solvent
(HPLC Waste: ACN, MeOH)

Containerize: Aqueous Waste
Do NOT Pour Down Drain

 pH 5-9

Containerize: Flammable/Organic
(Segregate by Solvent)

 Contains >5% Organics

Click to download full resolution via product page

Figure 1: Decision tree for segregating H-His-Tyr-OH waste based on physical state and

solvent composition.
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Scenario A: Solid Waste (Expired Powder or Spill Cleanup)
Context: You have a vial of expired H-His-Tyr-OH or contaminated weighing paper/PPE.

Containment: Place the vial or debris into a clear, sealable polyethylene bag or a wide-mouth

high-density polyethylene (HDPE) jar.

Labeling: Apply a hazardous waste label. Even if non-hazardous, label clearly:

Contents: "Solid Waste: H-His-Tyr-OH (Peptide)"

Hazards: Check "None" or "Non-Regulated" (unless mixed with other hazards).

Disposal: Submit for pickup by your EHS (Environmental Health & Safety) team. This will

typically be routed for incineration.

Scenario B: Aqueous Liquid Waste (Buffers/Stock Solutions)
Context: Leftover stock solution in water, PBS, or Tris.

No Drain Disposal: Despite being amino acids, local wastewater permits often strictly forbid

"chemical dumping."

Collection: Pour into a designated "Aqueous Waste" carboy (typically HDPE).

Compatibility Check: Ensure the carboy does not contain heavy metals or strong oxidizers

(bleach) that could react with the Histidine imidazole ring.

pH Adjustment: Ensure the waste container pH remains between 5 and 9 to prevent off-

gassing or precipitation of other co-mingled salts.

Scenario C: HPLC Waste (Organic Mixtures)
Context: Eluent from purification containing Acetonitrile (ACN), Methanol, or TFA.

The Solvent Rules: The hazard classification is now dictated by the organic solvent, not the

peptide.
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Collection: Collect in a solvent-compatible container (Safety Can or Glass bottle with vented

cap).

Labeling:

Contents: "Waste Acetonitrile (XX%), Water, Trace H-His-Tyr-OH."

Hazard:[1] Flammable, Irritant.

Segregation: Do not mix halogenated solvents (DCM/Chloroform) with non-halogenated

solvents (ACN/MeOH) if your facility requires separation.

Emergency Procedures (Spill Response)
Self-Validating Safety: Always assume the powder is easily aerosolized.

PPE: Nitrile gloves, lab coat, and safety glasses are mandatory.[2] If handling large

quantities of powder (>10g), use a particulate respirator (N95) or work inside a fume hood.

Containment:

Powder Spill: Cover with wet paper towels to prevent dust generation. Wipe up and place

in solid waste.

Liquid Spill: Absorb with vermiculite or standard spill pads.

Decontamination: Clean the surface with 70% Ethanol or a mild detergent. Avoid Bleach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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